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Compound Name: 1-Phenyldecane

Cat. No.: B1670162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenyldecane, also known as decylbenzene, is an aromatic hydrocarbon with the chemical

formula C₁₆H₂₆. It consists of a phenyl group attached to a ten-carbon alkyl chain. This

compound and its derivatives are of significant interest in various fields of chemical research

and industrial applications. This technical guide provides a comprehensive overview of 1-
phenyldecane, including its chemical and physical properties, synthesis and reactivity,

applications, and safety information. The information is presented to support research,

development, and application activities involving this compound.

Chemical and Physical Properties
1-Phenyldecane is a colorless to nearly colorless liquid under standard conditions.[1] Its

physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of 1-Phenyldecane
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Property Value Reference(s)

Molecular Formula C₁₆H₂₆ [2][3]

Molecular Weight 218.38 g/mol [2][3]

Appearance
Colorless to almost colorless

liquid
[2]

Melting Point -14 °C [2][4]

Boiling Point 293 °C [2][4]

Density 0.856 g/mL at 25 °C [2][4]

Refractive Index (n20/D) 1.482 [2][4]

Flash Point >230 °F (>110 °C) [2][4]

Water Solubility Insoluble [2][5]

log K_ow (Octanol-Water

Partition Coefficient)
7.37 [5]

Table 2: Spectroscopic Data of 1-Phenyldecane
Spectroscopy Data Reference(s)

¹H NMR Available [6]

¹³C NMR Available [7]

Mass Spectrometry Available [5][8]

Infrared (IR) Spectroscopy Available [5]

UV/Visible Spectroscopy Available [8]

Synthesis and Reactivity
Synthesis
The primary industrial synthesis of 1-phenyldecane involves the alkylation of benzene with a

C10 alkylating agent. A common laboratory and industrial method is the Friedel-Crafts
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alkylation.

Experimental Protocol: Friedel-Crafts Alkylation of Benzene

This protocol describes a general procedure for the synthesis of 1-phenyldecane via Friedel-

Crafts alkylation of benzene with 1-decene.

Materials:

Benzene (anhydrous)

1-Decene

Aluminum chloride (AlCl₃), anhydrous

Hydrochloric acid (HCl), dilute aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Magnesium sulfate (MgSO₄), anhydrous

An appropriate solvent for extraction (e.g., diethyl ether)

Standard laboratory glassware for organic synthesis, including a round-bottom flask, reflux

condenser, dropping funnel, and separatory funnel.

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture

with a drying tube.

Charge the flask with anhydrous benzene and anhydrous aluminum chloride.

Cool the mixture in an ice bath.

Add 1-decene dropwise from the dropping funnel to the stirred mixture over a period of 30-60

minutes.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for an additional 2-4 hours.

Quench the reaction by slowly pouring the mixture over crushed ice and dilute hydrochloric

acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation to obtain 1-phenyldecane.

Below is a diagram illustrating the general workflow for the synthesis and purification of 1-
phenyldecane.
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Caption: A general workflow for the synthesis and purification of 1-phenyldecane.
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Reactivity
1-Phenyldecane exhibits typical reactions of an alkylbenzene. The phenyl group can undergo

electrophilic aromatic substitution, while the alkyl chain can undergo free-radical reactions.

Electrophilic Aromatic Substitution:

Nitration: Reaction with a mixture of nitric acid and sulfuric acid introduces a nitro group (-

NO₂) onto the aromatic ring, primarily at the ortho and para positions.

Halogenation: In the presence of a Lewis acid catalyst (e.g., FeBr₃), bromine or chlorine can

be introduced to the aromatic ring.

Sulfonation: Fuming sulfuric acid introduces a sulfonic acid group (-SO₃H) onto the aromatic

ring.

Friedel-Crafts Acylation: Reaction with an acyl halide or anhydride in the presence of a Lewis

acid catalyst introduces an acyl group to the aromatic ring.

The following diagram illustrates the potential electrophilic aromatic substitution reactions of 1-
phenyldecane.

Electrophilic Aromatic Substitution
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Caption: Electrophilic aromatic substitution reactions of 1-phenyldecane.
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Applications
1-Phenyldecane has several notable applications in both research and industry:

Surfactant Production: It serves as a precursor for the production of linear alkylbenzene

sulfonates (LAS), which are widely used as biodegradable surfactants in detergents and

cleaning products.[1]

Ion-Selective Electrodes: It is used as an enhancer to reduce interference in ion-selective

membrane electrodes for the determination of carbon dioxide.[4]

Organic Synthesis: The long alkyl chain and the reactive aromatic ring make it a versatile

starting material for the synthesis of various organic compounds.[1]

Analytical Chemistry: It can be used in liquid chromatography for the separation of mixtures.

[1]

Safety and Handling
1-Phenyldecane is considered a combustible liquid and requires appropriate handling and

storage.[2][4]

Table 3: Safety Information for 1-Phenyldecane
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Hazard Description Reference(s)

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

Incompatibilities
Strong oxidizing agents. May

attack some forms of plastics.
[2][5]

Fire Fighting Measures

Use dry chemical, carbon

dioxide. Water or foam may

cause frothing.

[5]

Biological Activity
Currently, there is a lack of direct experimental studies on the specific biological activities of 1-
phenyldecane, such as antimicrobial, anti-inflammatory, or anticancer properties. While

structurally related compounds like long-chain alcohols and other aromatic compounds have

shown biological activities, the activity of 1-phenyldecane itself remains an area for future

investigation.[9] The high lipophilicity of 1-phenyldecane, indicated by its high log K_ow,

suggests it may have the potential to interact with biological membranes.[1]

Conclusion
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1-Phenyldecane is a valuable chemical compound with well-characterized physical and

chemical properties. Its synthesis is readily achievable through standard organic chemistry

methods, and its reactivity allows for the production of a variety of derivatives. While its primary

applications are in the industrial and analytical chemistry sectors, its potential for biological

activity remains largely unexplored, presenting an opportunity for future research. This guide

provides a foundational understanding of 1-phenyldecane to aid researchers and

professionals in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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